Cas no 19549-87-2 (2,4-Dimethyl-1-heptene)

• Product Name: 2,4-Dimethyl-1-heptene
• CAS No: 19549-87-2
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD00059250
• CID: 164966
• PubChem ID: 87567793
• Update Time: 2025-09-22

2,4-Dimethyl-1-heptene Chemical and Physical Properties

Names and Identifiers

• 1-Heptene,2,4-dimethyl-
• 2,4-Dimethyl-1-heptene
• 1-Heptene,2,4-dimethyl
• 2,4-Dimethyl-1-hepten
• 2,4-dimethyl-1heptene
• 2,4-dimethylhept-1-ene
• tripropylene
• 1-Heptene, 2,4-dimethyl
• 2,4-DIMETHYL-1-HEPTENE 95+%
• 19549-87-2
• MFCD00059250
• DTXSID90864895
• CHEBI:141563
• CZGAOHSMVSIJJZ-UHFFFAOYSA-N
• FT-0610153
• NS00096196
• InChI=1/C9H18/c1-5-6-9(4)7-8(2)3/h9H,2,5-7H2,1,3-4H
• 1-Heptene, 2,4-dimethyl-
• D89821
• D1258

• MDL： MFCD00059250
• Inchi： 1S/C9H18/c1-5-6-9(4)7-8(2)3/h9H,2,5-7H2,1,3-4H3
• InChI Key： CZGAOHSMVSIJJZ-UHFFFAOYSA-N
• SMILES： C(C)(CC(=C)C)CCC

Computed Properties

• Exact Mass: 126.14100
• Monoisotopic Mass: 126.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 82
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0,73 g/cm3
• Melting Point: NA
• Boiling Point: 134°C(lit.)
• Flash Point: 22.7°C
• Refractive Index: 1.4160-1.4190
• PSA: 0.00000
• LogP: 3.38880
• Solubility: Uncertain
• Vapor Pressure: 8.8±0.1 mmHg at 25°C

2,4-Dimethyl-1-heptene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R10
• Safety Term：S16
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons